2-[4-(2,5-dimethylbenzenesulfonyl)piperazin-1-yl]-N-(4-methoxyphenyl)-6-methylpyrimidin-4-amine

• IUPAC Name: 2-[4-(2,5-dimethylphenyl)sulfonylpiperazin-1-yl]-N-(4-methoxyphenyl)-6-methylpyrimidin-4-amine
• InChI: InChI=1S/C24H29N5O3S/c1-17-5-6-18(2)22(15-17)33(30,31)29-13-11-28(12-14-29)24-25-19(3)16-23(27-24)26-20-7-9-21(32-4)10-8-20/h5-10,15-16H,11-14H2,1-4H3,(H,25,26,27)
• InChI Key: MUIRDVVLQAVRBX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)N2CCN(CC2)C3=NC(=CC(=N3)NC4=CC=C(C=C4)OC)C
• Molecular Formula: C24H29N5O3S
• Molecular Weight: 467.6 g/mol
• CAS No.: 946364-72-3

Description

Structurally, it features a pyrimidine core substituted at position 2 with a 2,5-dimethylbenzenesulfonyl-piperazine group and at position 4 with an N-(4-methoxyphenyl)-6-methyl substituent. Pyrimidine derivatives are known for antimicrobial, anticancer, and immunomodulatory activities, as highlighted in prior research on structurally related molecules .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes structural and functional comparisons with analogous compounds derived from the evidence:

Compound Name	Core Structure	Key Substituents	Biological Activity	Physicochemical Properties
Target Compound : 2-[4-(2,5-dimethylbenzenesulfonyl)piperazin-1-yl]-N-(4-methoxyphenyl)-6-methylpyrimidin-4-amine	Pyrimidin-4-amine	2,5-Dimethylbenzenesulfonyl-piperazine; N-(4-methoxyphenyl)-6-methyl	Not explicitly reported (inferred antimicrobial potential)	High polarity (sulfonyl group); moderate lipophilicity
G868-1212 ()	Pyrimidin-4-amine	4-Ethoxy-3,5-dimethylbenzenesulfonyl-piperazine; N-(4-methoxyphenyl)-6-methyl	Not explicitly reported	Increased lipophilicity (ethoxy group)
N-(2-Fluorophenyl)-5-[(4-methoxyphenyl)aminomethyl]-6-methyl-2-phenylpyrimidin-4-amine ()	Pyrimidin-4-amine	Fluorophenyl; (4-methoxyphenyl)aminomethyl; 2-phenyl	Antibacterial, antifungal	Enhanced rigidity (intramolecular H-bonding)
5-[2-(3,5-Dimethoxyphenyl)ethyl]-N-[3-methoxy-4-(4-methylpiperazin-1-yl)phenyl]pyrimidin-2-amine ()	Pyrimidin-2-amine	3,5-Dimethoxyphenylethyl; 4-(4-methylpiperazinyl)-3-methoxyphenyl	Ligand for kinase targets (PDB data inferred)	High solubility (multiple methoxy groups)
N-[5-(3-Fluorophenyl)-1H-pyrazol-3-yl]-6-(4-methylpiperazin-1-yl)-2-(phenylsulfanyl)pyrimidin-4-amine ()	Pyrimidin-4-amine	3-Fluorophenyl-pyrazole; phenylsulfanyl; 4-methylpiperazine	Not explicitly reported	Reduced metabolic stability (sulfanyl group)

Key Observations :

Structural Variations: Sulfonyl vs. Sulfanyl Groups: The target compound and G868-1212 feature sulfonyl groups, which enhance polarity and stability compared to sulfanyl-containing analogs (e.g., ). Sulfonyl groups may improve target-binding specificity through stronger hydrogen-bonding interactions . Substituent Positioning: The methoxyphenyl group in the target compound and ’s analog is critical for modulating lipophilicity.

Biological Activity: ’s fluorophenyl-substituted pyrimidine exhibits confirmed antibacterial and antifungal activity, likely due to the aminomethyl linker and fluorine’s electronegativity enhancing target interactions . The target compound’s 2,5-dimethylbenzenesulfonyl group may similarly improve antimicrobial efficacy, though experimental validation is needed.

Physicochemical Properties :

• The piperazine moiety in all compounds enhances solubility and bioavailability. However, bulky substituents (e.g., 3,5-dimethoxyphenylethyl in ) may reduce blood-brain barrier penetration .

Synthetic Considerations :

• Synthesis routes for pyrimidine derivatives often involve nucleophilic substitution or Suzuki coupling. The target compound’s benzenesulfonyl-piperazine group likely requires sulfonylation of piperazine, as seen in related syntheses .